![molecular formula C25H18BrNO3 B3905403 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone](/img/structure/B3905403.png)
6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone
Overview
Description
6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone, also known as BMAQ, is a synthetic compound that belongs to the quinolinone family. BMAQ has gained significant attention in the scientific community due to its potential applications in drug development and cancer research.
Scientific Research Applications
6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone has been extensively studied for its potential anti-cancer properties. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone has also been found to induce apoptosis, which is the programmed cell death of cancer cells. Additionally, 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.
Mechanism of Action
The mechanism of action of 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone involves the inhibition of the Akt/mTOR signaling pathway. This pathway is involved in cell growth and survival and is often dysregulated in cancer cells. 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone inhibits the activation of Akt, which leads to the inhibition of mTOR, resulting in the inhibition of cell growth and survival.
Biochemical and Physiological Effects:
6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone has been shown to have low toxicity and is well-tolerated in animal studies. It has been found to have minimal effects on normal cells, indicating its potential as a selective anti-cancer agent. 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone has also been shown to have anti-inflammatory properties, which could have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone is its high potency and selectivity towards cancer cells. This makes it a promising candidate for further drug development. However, one limitation of 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone is its poor solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for the study of 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone. One potential direction is the development of 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone-based drugs for the treatment of cancer and inflammatory diseases. Another direction is the investigation of the synergistic effects of 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone with other anti-cancer agents. Additionally, further studies are needed to elucidate the mechanism of action of 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone and its potential applications in other disease areas.
Conclusion:
In conclusion, 6-bromo-3-[3-(4-methoxyphenyl)acryloyl]-4-phenyl-2(1H)-quinolinone is a promising compound with potential applications in drug development and cancer research. Its high potency and selectivity towards cancer cells make it a promising candidate for further study. However, more research is needed to fully understand its mechanism of action and potential applications in other disease areas.
properties
IUPAC Name |
6-bromo-3-[(E)-3-(4-methoxyphenyl)prop-2-enoyl]-4-phenyl-1H-quinolin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18BrNO3/c1-30-19-11-7-16(8-12-19)9-14-22(28)24-23(17-5-3-2-4-6-17)20-15-18(26)10-13-21(20)27-25(24)29/h2-15H,1H3,(H,27,29)/b14-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHOYXOLOAAEANT-NTEUORMPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=CC(=O)C2=C(C3=C(C=CC(=C3)Br)NC2=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/C(=O)C2=C(C3=C(C=CC(=C3)Br)NC2=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.